Cas no 40235-95-8 (1,7-Heptanediol,1,7-bis(4-methylbenzenesulfonate))

• Product Name: 1,7-Heptanediol,1,7-bis(4-methylbenzenesulfonate)
• CAS No: 40235-95-8
• MF: C₂₁H₂₈O₆S₂
• MW: 440.573424339294
• CID: 334500
• PubChem ID: 224705
• Update Time: 2025-04-19

1,7-Heptanediol,1,7-bis(4-methylbenzenesulfonate) Chemical and Physical Properties

Names and Identifiers

• 1,7-Heptanediol,1,7-bis(4-methylbenzenesulfonate)
• 7-(4-methylphenyl)sulfonyloxyheptyl 4-methylbenzenesulfonate
• 1,7-bis(p-toluenesulfonyloxy)heptane
• 1,7-bis-(toluene-4-sulfonyloxy)-heptane
• 1,7-ditosyloxyheptane
• 1,7-heptanediol ditosylate
• AC1L5DHU
• AC1Q6YA3
• AG-K-20864
• AR-1J1532
• CTK4I2704
• heptamethylene di-p-toluenesulfonate
• heptane-1,7-diyl bis(4-methylbenzenesulfonate)
• Heptane-1,7-diyl ditoluene-4-sulfonate
• NSC13420
• 40235-95-8
• NSC-13420
• DTXSID40279617
• SCHEMBL3545668

• Inchi： 1S/C21H28O6S2/c1-18-8-12-20(13-9-18)28(22,23)26-16-6-4-3-5-7-17-27-29(24,25)21-14-10-19(2)11-15-21/h8-15H,3-7,16-17H2,1-2H3
• InChI Key： UKHINTOEWWXNAH-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C)=CC=1)(=O)(=O)OCCCCCCCOS(C1C=CC(C)=CC=1)(=O)=O

Computed Properties

• Exact Mass: 440.13284
• Monoisotopic Mass: 440.133
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 29
• Rotatable Bond Count: 12
• Complexity: 588
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 104Ų

Experimental Properties

• Density: 1.218
• Boiling Point: 594.5°Cat760mmHg
• Flash Point: 313.3°C
• Refractive Index: 1.544
• PSA: 86.74
• LogP: 6.52630

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonic acids and derivatives Benzenesulfonate esters